N-[4-chloro-3-(trifluoromethyl)phenyl]-5,7-dinitro-2,1,3-benzoxadiazol-4-amine

• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-5,7-dinitro-2,1,3-benzoxadiazol-4-amine
• InChI: InChI=1S/C13H5ClF3N5O5/c14-7-2-1-5(3-6(7)13(15,16)17)18-10-8(21(23)24)4-9(22(25)26)11-12(10)20-27-19-11/h1-4,18H
• InChI Key: FGGPRZRITJGCNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC2=C(C=C(C3=NON=C23)[N+](=O)[O-])[N+](=O)[O-])C(F)(F)F)Cl
• Molecular Formula: C13H5ClF3N5O5
• Molecular Weight: 403.66 g/mol

Description

N-[4-chloro-3-(trifluoromethyl)phenyl]-5,7-dinitro-2,1,3-benzoxadiazol-4-amine, commonly known as CTF or CTFDA, is a fluorescent dye that has been widely used in scientific research applications. It is a highly sensitive and selective probe that has been used to study a variety of biological processes, including protein-protein interactions, enzyme activity, and intracellular signaling pathways.

Scientific Research Applications

CTF has a wide range of scientific research applications, including the detection of protein-protein interactions, enzyme activity, and intracellular signaling pathways. It has been used to study the activation of G protein-coupled receptors (GPCRs), which are involved in a variety of physiological processes, including neurotransmission, cardiovascular function, and immune response. CTF has also been used to study the activity of kinases, which are enzymes that play a critical role in cell signaling pathways.

Mechanism of Action

CTF functions as a fluorescent probe that binds to specific molecules and emits light when excited by a particular wavelength of light. The mechanism of action of CTF involves the binding of the dye to a specific molecule, which causes a conformational change in the molecule. This conformational change results in a change in the fluorescence of the dye, which can be detected and measured.
Biochemical and Physiological Effects:
CTF has been shown to have a minimal effect on the biochemical and physiological processes that it is used to study. It is a non-toxic and non-invasive probe that can be used to study living cells and tissues without causing any adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using CTF in lab experiments include its high sensitivity and selectivity, its ability to detect and measure specific molecules in real-time, and its non-toxic and non-invasive nature. The limitations of using CTF include its relatively low yield in synthesis, its high cost, and its limited compatibility with certain experimental conditions.

Future Directions

There are several future directions for the use of CTF in scientific research. One potential direction is the development of new synthesis methods that increase the yield and reduce the cost of the dye. Another direction is the exploration of new applications for CTF in the study of biological processes, such as the detection of protein-DNA interactions and the measurement of intracellular pH. Additionally, the development of new imaging techniques that can be used in conjunction with CTF could lead to new insights into the mechanisms of disease and the development of new therapies.

Synthesis Methods

The synthesis of CTF involves the reaction of 4-chloro-3-(trifluoromethyl)aniline with 2,4-dinitrophenylhydrazine in the presence of a catalytic amount of acetic acid. The resulting product is then reacted with 4-nitrophthalic anhydride in the presence of a base to yield CTF. The overall yield of this synthesis method is approximately 40%.